Cas no 2679935-14-7 ((3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid)

• Product Name: (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid
• CAS No: 2679935-14-7
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5645751
• PubChem ID: 165910785
• Update Time: 2025-05-28

(3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679935-14-7
• EN300-28272595
• (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid

• Inchi： 1S/C8H15NO3S/c1-6(10)9-7(3-4-13-2)5-8(11)12/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)/t7-/m1/s1
• InChI Key： QHVPFHMLDLHIMW-SSDOTTSWSA-N
• SMILES： S(C)CC[C@H](CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.7Ų

Additional information on (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid

Comprehensive Overview of (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid (CAS No. 2679935-14-7)

(3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid (CAS No. 2679935-14-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique chiral center and sulfur-containing functional group, plays a pivotal role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in enzyme inhibition and metabolic pathway modulation, making it a subject of ongoing studies in drug discovery and development.

The structural features of (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid include an acetamido group and a methylsulfanyl moiety, which contribute to its reactivity and interaction with biological targets. These attributes make it a valuable intermediate in the synthesis of peptide mimetics and small molecule therapeutics. Recent advancements in computational chemistry and molecular docking have further highlighted its potential in designing novel inhibitors for enzymes involved in inflammatory and neurodegenerative diseases.

In the context of current research trends, (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid is often discussed alongside precision medicine and personalized therapeutics. Its ability to modulate specific biochemical pathways aligns with the growing demand for targeted therapies. Additionally, its compatibility with green chemistry principles has made it a candidate for sustainable synthesis methods, addressing the increasing focus on environmentally friendly pharmaceutical production.

From a commercial perspective, the demand for (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid is driven by its utility in high-throughput screening and lead optimization processes. Pharmaceutical companies and academic institutions alike are exploring its use in fragment-based drug design, where its structural versatility offers a competitive edge. The compound's CAS No. 2679935-14-7 serves as a critical identifier in regulatory and procurement databases, ensuring accurate sourcing and compliance with industry standards.

Another area of interest is the compound's potential role in nutraceuticals and functional foods. Given the rising consumer awareness of gut health and microbiome modulation, researchers are investigating whether derivatives of (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid could serve as bioactive ingredients. This aligns with the broader trend of integrating synthetic biology and bioengineering to develop next-generation health products.

In summary, (3S)-3-acetamido-5-(methylsulfanyl)pentanoic acid (CAS No. 2679935-14-7) represents a multifaceted compound with diverse applications in modern science. Its relevance to drug discovery, sustainable chemistry, and health innovation underscores its importance in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and commercial exploration.